Cas no 2171206-23-6 ((2S)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid)

• Product Name: (2S)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid
• CAS No: 2171206-23-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6184211
• PubChem ID: 165559672
• Update Time: 2025-08-03

(2S)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid
• 2171206-23-6
• (2S)-1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-2-carboxylic acid
• EN300-1475320

• Inchi： 1S/C28H34N2O5/c1-2-3-10-19(17-26(31)30-16-9-8-15-25(30)27(32)33)29-28(34)35-18-24-22-13-6-4-11-20(22)21-12-5-7-14-23(21)24/h4-7,11-14,19,24-25H,2-3,8-10,15-18H2,1H3,(H,29,34)(H,32,33)/t19-,25+/m1/s1
• InChI Key： SWVNMQJUNUEPKA-CLOONOSVSA-N
• SMILES： O(C(N[C@H](CCCC)CC(N1CCCC[C@H]1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid

Comprehensive Analysis of (2S)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid (CAS No. 2171206-23-6)

The compound (2S)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid (CAS No. 2171206-23-6) is a highly specialized chiral molecule with significant applications in peptide synthesis and medicinal chemistry. Its unique structure, featuring a piperidine-2-carboxylic acid backbone and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable building block for researchers focusing on drug discovery and biomolecular engineering. The Fmoc group is particularly noteworthy for its role in solid-phase peptide synthesis (SPPS), a technique widely used in the development of therapeutic peptides and proteins.

In recent years, the demand for chiral intermediates like (2S)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid has surged due to the growing interest in personalized medicine and targeted therapies. The compound's ability to introduce specific stereochemical configurations into peptide chains aligns with the industry's shift toward precision medicine. Researchers are also exploring its potential in proteomics and bioconjugation, where the Fmoc-protected amino acid moiety can serve as a linker or spacer in complex biomolecular assemblies.

The synthesis and characterization of CAS No. 2171206-23-6 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's high purity and enantiomeric excess, which are critical for its application in pharmaceutical research. The piperidine ring in its structure contributes to its conformational rigidity, a property highly sought after in the design of enzyme inhibitors and receptor modulators. This has led to its inclusion in libraries of small-molecule drugs targeting neurological and metabolic disorders.

From an industrial perspective, (2S)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid is often discussed in the context of green chemistry and sustainable manufacturing. Innovations in catalytic asymmetric synthesis have reduced the environmental footprint of producing such complex molecules, addressing concerns about solvent waste and energy consumption. This aligns with the broader trend of eco-friendly chemical synthesis, a topic frequently searched by professionals in the field.

Another area of interest is the compound's role in peptide-based therapeutics, a rapidly expanding market driven by advancements in biotechnology. The Fmoc group in CAS No. 2171206-23-6 allows for selective deprotection under mild conditions, minimizing side reactions and improving yield—a key consideration for scalable production. As the pharmaceutical industry increasingly adopts continuous flow chemistry, the compatibility of this compound with such systems is being actively investigated.

In summary, (2S)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid represents a versatile and high-value intermediate in modern chemical research. Its applications span from drug development to material science, reflecting the interdisciplinary nature of contemporary scientific inquiry. With ongoing studies exploring its potential in nanotechnology and biomaterials, this compound is poised to remain at the forefront of innovation in the years to come.